Cas no 114637-77-3 (19-Norlanosta-5,24-dien-11-one,3,26-bis(b-D-glucopyranosyloxy)-20-hydroxy-9-methyl-,(3b,9b,10a,20x,24E)- (9CI))

• Product Name: 19-Norlanosta-5,24-dien-11-one,3,26-bis(b-D-glucopyranosyloxy)-20-hydroxy-9-methyl-,(3b,9b,10a,20x,24E)- (9CI)
• CAS No: 114637-77-3
• MF: C₄₂H₆₈O₁₄
• MW: 796.980935096741
• CID: 215874
• Update Time: 2024-03-01

19-Norlanosta-5,24-dien-11-one,3,26-bis(b-D-glucopyranosyloxy)-20-hydroxy-9-methyl-,(3b,9b,10a,20x,24E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-5,24-dien-11-one,3,26-bis(b-D-glucopyranosyloxy)-20-hydroxy-9-methyl-,(3b,9b,10a,20x,24E)- (9CI)
• (+)-ScandenosideR3
• Scandenoside R3
• (1S,3aS,3bS,7S,9aR,9bR,11aR)-1-[(5E)-2-hydroxy-6-methyl-7-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hept-5-en-2-yl]-3a,6,6,9b,11a-pentamethyl-7-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-10-one
• (3β,9β,10α,20ξ,24E)-3,26-Bis(β-D-glucopyranosyloxy)-20-hydroxy-9-methyl-19-norlanosta-5,24-dien-11-one

• Inchi： 1S/C42H68O14/c1-21(20-53-36-34(50)32(48)30(46)24(18-43)54-36)9-8-15-41(6,52)26-14-16-39(4)27-12-10-22-23(42(27,7)28(45)17-40(26,39)5)11-13-29(38(22,2)3)56-37-35(51)33(49)31(47)25(19-44)55-37/h9-10,23-27,29-37,43-44,46-52H,8,11-20H2,1-7H3
• InChI Key： XGSLIYPWPABLIU-UHFFFAOYSA-N
• SMILES： CC(=CCCC(C1C2(C(C3C(C(C2)=O)(C)C2CCC(C(C2=CC3)(C)C)OC2C(O)C(O)C(O)C(CO)O2)(C)CC1)C)(O)C)COC1C(O)C(O)C(O)C(CO)O1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 796.461
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236A^2

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides